![molecular formula C13H14N2O5 B3108768 (S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate CAS No. 168399-08-4](/img/structure/B3108768.png)
(S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate
Overview
Description
(S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a chiral molecule that contains an imidazolidine ring and two carboxylic acid groups.
Mechanism of Action
The mechanism of action of (S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate is not fully understood. However, studies have suggested that it may act as an inhibitor of various enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It may also act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects:
Studies have shown that (S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to increase the activity of antioxidant enzymes and reduce oxidative stress in cells.
Advantages and Limitations for Lab Experiments
One advantage of using (S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate in lab experiments is its potential as a drug candidate for the treatment of various diseases. Its unique chemical structure and potential mechanisms of action make it an interesting molecule to study. However, one limitation is that its synthesis can be challenging and time-consuming, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of (S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate. One direction is to investigate its potential as a plant growth regulator and its effects on crop yields. Another direction is to further investigate its mechanisms of action and potential as a drug candidate for the treatment of various diseases. Additionally, the synthesis of new derivatives of (S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate could lead to the development of new materials with unique properties.
Scientific Research Applications
(S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. In agriculture, it has been studied for its potential use as a plant growth regulator. In materials science, it has been investigated for its potential use in the synthesis of new materials with unique properties.
properties
IUPAC Name |
1-O-benzyl 5-O-methyl (5S)-2-oxoimidazolidine-1,5-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O5/c1-19-11(16)10-7-14-12(17)15(10)13(18)20-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,17)/t10-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJKSBDJDSGYUKP-JTQLQIEISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CNC(=O)N1C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CNC(=O)N1C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-Benzyl 5-methyl 2-oxoimidazolidine-1,5-dicarboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.